Cas no 36734-50-6 (Ethanone, 1-(4-methylphenyl)-2-(phenylthio)-)
36734-50-6 structure
Product Name:Ethanone, 1-(4-methylphenyl)-2-(phenylthio)-
CAS No:36734-50-6
MF:C15H14OS
MW:242.336062908173
CID:292452
PubChem ID:12548598
Update Time:2025-04-19
Ethanone, 1-(4-methylphenyl)-2-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(4-methylphenyl)-2-(phenylthio)-
- 1-(4-methylphenyl)-2-phenylsulfanylethanone
- 1-(4-Methylphenyl)-2-(phenylsulfanyl)ethan-1-one
- AKOS005901051
- 36734-50-6
- DTXSID30502168
- SCHEMBL11811575
-
- Inchi: 1S/C15H14OS/c1-12-7-9-13(10-8-12)15(16)11-17-14-5-3-2-4-6-14/h2-10H,11H2,1H3
- InChI Key: YHOCTMWVBSFOPY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 242.07662
- Monoisotopic Mass: 242.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Ethanone, 1-(4-methylphenyl)-2-(phenylthio)- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
36734-50-6 (Ethanone, 1-(4-methylphenyl)-2-(phenylthio)-) Related Products
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